Cas no 2416234-72-3 (N-[[4-(1-Aminoethyl)phenyl]methyl]-2-(tetrazol-1-yl)benzamide;hydrochloride)

N-[[4-(1-Aminoethyl)phenyl]methyl]-2-(tetrazol-1-yl)benzamide hydrochloride is a chemically synthesized compound featuring a tetrazole moiety and a benzamide backbone, which confers potential bioactivity in pharmaceutical applications. The hydrochloride salt enhances solubility and stability, making it suitable for formulation and research use. The presence of the tetrazole group suggests possible interactions with biological targets, such as enzymes or receptors, while the aminoethylphenylmethyl substituent may improve binding affinity. This compound is of interest in medicinal chemistry for its structural versatility and potential as an intermediate or active pharmaceutical ingredient (API) in drug discovery. Its well-defined molecular structure allows for precise characterization and reproducibility in experimental settings.

N-[[4-(1-Aminoethyl)phenyl]methyl]-2-(tetrazol-1-yl)benzamide;hydrochloride structure

2416234-72-3 structure

Product Name:N-[[4-(1-Aminoethyl)phenyl]methyl]-2-(tetrazol-1-yl)benzamide;hydrochloride

CAS No:2416234-72-3

MF:C₁₇H₁₉ClN₆O

MW:358.82536149025

CID:5945427

PubChem ID:146155899

Update Time:2025-05-27

N-[[4-(1-Aminoethyl)phenyl]methyl]-2-(tetrazol-1-yl)benzamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-[[4-(1-Aminoethyl)phenyl]methyl]-2-(tetrazol-1-yl)benzamide;hydrochloride
- EN300-26676681
- N-{[4-(1-aminoethyl)phenyl]methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)benzamide hydrochloride
- 2416234-72-3
- Inchi： 1S/C17H18N6O.ClH/c1-12(18)14-8-6-13(7-9-14)10-19-17(24)15-4-2-3-5-16(15)23-11-20-21-22-23;/h2-9,11-12H,10,18H2,1H3,(H,19,24);1H
- InChI Key： LBMBECBBSPOXBH-UHFFFAOYSA-N
- SMILES： Cl.O=C(C1=CC=CC=C1N1C=NN=N1)NCC1C=CC(=CC=1)C(C)N

Computed Properties

Exact Mass: 358.1308869g/mol
Monoisotopic Mass: 358.1308869g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 412
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 98.7Å²

N-[[4-(1-Aminoethyl)phenyl]methyl]-2-(tetrazol-1-yl)benzamide;hydrochloride Pricemore >>

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Enamine	EN300-26676681-0.05g	N-{[4-(1-aminoethyl)phenyl]methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)benzamide hydrochloride	2416234-72-3	95.0%	0.05g	$162.0	2025-03-20
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Enamine	EN300-26676681-1.0g	N-{[4-(1-aminoethyl)phenyl]methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)benzamide hydrochloride	2416234-72-3	95.0%	1.0g	$699.0	2025-03-20
Enamine	EN300-26676681-2.5g	N-{[4-(1-aminoethyl)phenyl]methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)benzamide hydrochloride	2416234-72-3	95.0%	2.5g	$1370.0	2025-03-20
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